Cas no 1518115-24-6 (2-(1H-1,2,4-triazol-1-yl)-4-(trifluoromethyl)pyridine)

• Product Name: 2-(1H-1,2,4-triazol-1-yl)-4-(trifluoromethyl)pyridine
• CAS No: 1518115-24-6
• MF: C₈H₅F₃N₄
• MW: 214.147310972214
• CID: 5844392
• PubChem ID: 66328327
• Update Time: 2025-06-28

2-(1H-1,2,4-triazol-1-yl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(1H-1,2,4-triazol-1-yl)-4-(trifluoromethyl)-
• 2-(1H-1,2,4-triazol-1-yl)-4-(trifluoromethyl)pyridine
• AKOS015672875
• 2-(1,2,4-triazol-1-yl)-4-(trifluoromethyl)pyridine
• F6592-2707
• 1518115-24-6

• Inchi： 1S/C8H5F3N4/c9-8(10,11)6-1-2-13-7(3-6)15-5-12-4-14-15/h1-5H
• InChI Key： DALYLSCTKFVHKI-UHFFFAOYSA-N
• SMILES： C1(N2C=NC=N2)=NC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 214.04663066g/mol
• Monoisotopic Mass: 214.04663066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 340.0±52.0 °C(Predicted)
• pka: 0.97±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 2-(1H-1,2,4-triazol-1-yl)-4-(trifluoromethyl)pyridine

2-(1H-1,2,4-Triazol-1-yl)-4-(Trifluoromethyl)Pyridine: A Comprehensive Overview

2-(1H-1,2,4-Triazol-1-yl)-4-(trifluoromethyl)pyridine (CAS No. 1518115-24-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a triazole ring and a trifluoromethyl group, which contribute to its pharmacological properties and potential therapeutic applications.

The triazole ring is a well-known heterocyclic structure that is widely used in the design of pharmaceuticals due to its ability to enhance the bioavailability and stability of drug molecules. The presence of this ring in 2-(1H-1,2,4-triazol-1-yl)-4-(trifluoromethyl)pyridine suggests that it may exhibit enhanced binding affinity to specific biological targets, making it a valuable candidate for drug development.

The trifluoromethyl group is another key feature of this compound. This group is known for its electron-withdrawing properties and can significantly influence the physicochemical properties of the molecule. In particular, the trifluoromethyl group can enhance the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design and development.

Recent studies have highlighted the potential of 2-(1H-1,2,4-triazol-1-yl)-4-(trifluoromethyl)pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antifungal activity against a range of pathogenic fungi. The combination of the triazole ring and the trifluoromethyl group appears to be particularly effective in disrupting fungal cell membranes and inhibiting fungal growth.

In addition to its antifungal properties, 2-(1H-1,2,4-triazol-1-yl)-4-(trifluoromethyl)pyridine has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The unique structural features of this compound make it an attractive candidate for further investigation in cancer therapy.

The synthesis of 2-(1H-1,2,4-triazol-1-yl)-4-(trifluoromethyl)pyridine has been extensively studied in the literature. One common synthetic route involves the reaction of 4-chloro-3-trifluoromethylpyridine with 1H-1,2,4-triazole in the presence of a base such as potassium carbonate. This method provides a high yield and purity of the desired product, making it suitable for large-scale production.

The physicochemical properties of 2-(1H-1,2,4-triazol-1-yl)-4-(trifluoromethyl)pyridine have also been well-characterized. It is a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biological assays and pharmaceutical formulations.

In terms of safety and handling, 2-(1H-1,2,4-triazol-1-yl)-4-(trifluoromethyl)pyridine should be stored under dry conditions and protected from light to maintain its stability. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

The future prospects for 2-(1H-1,2,4-triazol-1-yl)-4-(trifluoromethyl)pyridine are promising. Ongoing research is focused on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models of various diseases. Additionally, efforts are being made to develop novel derivatives of this compound with enhanced therapeutic potential.

In conclusion, 2-(1H-1,2,4-triazol-1-yl)-4-(trifluoromethyl)pyridine (CAS No. 1518115-24-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an important molecule for further investigation and development.